![molecular formula C21H22N2O4 B2815198 2,4-Dimethoxy-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide CAS No. 903299-93-4](/img/structure/B2815198.png)
2,4-Dimethoxy-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
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Description
The compound is a complex organic molecule that includes several functional groups. It contains two methoxy groups (–OCH3), an amide group (–CONH–), and a tricyclic system, which is a structure composed of three fused rings .
Molecular Structure Analysis
The molecular structure of such a compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry . These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.Physical And Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, boiling point, and stability under various conditions could be determined experimentally. The compound’s large size and complex structure suggest that it might have a relatively high boiling point and low solubility in water .Scientific Research Applications
Structural Analysis
Research involving the structural analysis of benzamide derivatives, including those with dimethoxy substitutions, has provided significant insights into their molecular configurations and potential interactions. For example, Collin, Evrard, and Durant (1986) conducted a study on the crystal and molecular structure analysis of benzamide neuroleptics and analogs, revealing insights into the structural determinants that may influence their biological activity and interactions Collin, Evrard, & Durant, 1986.
Synthetic Applications
The synthesis of related compounds has been explored for their potential in various biological applications. For instance, the ultrasound-assisted synthesis of novel benzamide derivatives showed promising anti-tubercular activity, indicating the utility of these compounds in medicinal chemistry Nimbalkar et al., 2018. Additionally, Jha, Naidu, and Abdelkhalik (2013) developed a metal-free synthesis approach for related tricyclic compounds, highlighting the innovation in green chemistry techniques Jha, Naidu, & Abdelkhalik, 2013.
Potential Biological Applications
While direct studies on the specific compound are not found, research on structurally related compounds suggests potential biological applications. For instance, studies on benzamide derivatives have explored their roles in inhibiting nitric oxide production, indicating anti-inflammatory properties Kim et al., 2009. Such findings underscore the therapeutic potential of benzamide analogs in drug development.
properties
IUPAC Name |
2,4-dimethoxy-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4/c1-26-16-6-7-17(18(12-16)27-2)21(25)22-15-10-13-4-3-9-23-19(24)8-5-14(11-15)20(13)23/h6-7,10-12H,3-5,8-9H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMISNJGCEYMYNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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